N-(2-cyclohex-1-en-1-ylethyl)-5-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazole-3-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-5-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazole-3-carboxamide
• InChI: InChI=1S/C16H18N4O3/c21-14-12(7-4-9-17-14)16-19-13(20-23-16)15(22)18-10-8-11-5-2-1-3-6-11/h4-5,7,9H,1-3,6,8,10H2,(H,17,21)(H,18,22)
• InChI Key: ZNUGJOBAMIJJTM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=NOC(=N2)C3=CC=CNC3=O
• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol

Description

N-(2-cyclohex-1-en-1-ylethyl)-5-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazole-3-carboxamide is a useful research compound. Its molecular formula is C16H18N4O3 and its molecular weight is 314.345. The purity is usually 95%.
BenchChem offers high-quality N-(2-cyclohex-1-en-1-ylethyl)-5-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-cyclohex-1-en-1-ylethyl)-5-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of compounds related to "N-(2-cyclohex-1-en-1-ylethyl)-5-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazole-3-carboxamide" involves complex chemical reactions that yield heterocyclic compounds with potential biological activities. These processes often employ techniques such as cyclodehydration and oxidative cyclization reactions, which are crucial for constructing the 1,3,4-oxadiazole core, a common pharmacophore in many biologically active compounds (Biointerface Research in Applied Chemistry, 2020). Synthesis methods also include the use of different synthetic routes for obtaining 2,5-disubstituted 1,3,4-oxadiazoles, highlighting the versatility and significance of the oxadiazole ring in medicinal chemistry.

Potential Biological Activities

Compounds incorporating the 1,2,4-oxadiazole moiety have been evaluated for a wide range of medicinal applications, including their roles as inhibitors of platelet aggregation, indicating their potential in treating diseases related to blood clotting and cardiovascular issues (Journal of Heterocyclic Chemistry, 2011). Furthermore, the oxadiazole derivatives are explored for their antimicrobial properties, demonstrating activity against various bacterial strains and suggesting their utility in developing new antibacterial agents (Research in Pharmaceutical Sciences, 2017).